[BIS(4-METHYLPHENYL)PHOSPHOROSO]ACETIC ACID

• IUPAC Name: 2-bis(4-methylphenyl)phosphorylacetic acid
• InChI: InChI=1S/C16H17O3P/c1-12-3-7-14(8-4-12)20(19,11-16(17)18)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: RBHATMOSALVAHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)P(=O)(CC(=O)O)C2=CC=C(C=C2)C
• Molecular Formula: C16H17O3P
• Molecular Weight: 288.28 g/mol

Description

[BIS(4-METHYLPHENYL)PHOSPHOROSO]ACETIC ACID is a useful research compound. Its molecular formula is C16H17O3P and its molecular weight is 288.28 g/mol. The purity is usually 95%.
The exact mass of the compound [bis(4-methylphenyl)phosphoryl]acetic acid is 288.09153140 g/mol and the complexity rating of the compound is 351. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chiral Catalysis

Phosphoric acid derivatives, closely related to bisphosphoryl compounds, serve as effective catalysts in chiral Brønsted acid-catalyzed direct Mannich reactions. These reactions are instrumental in constructing beta-aminoketones under mild conditions, applicable to synthesizing various phenylglycine derivatives, showcasing the potential of bisphosphoryl compounds in asymmetric synthesis and catalysis (Uraguchi & Terada, 2004).

Radiotracers for Bone Imaging

Gallium(III) complexes of NOTA-bis(phosphonate) conjugates, which bear structural similarities to bisphosphoryl compounds, have been explored as PET radiotracers for bone imaging. These complexes demonstrate high selectivity and uptake in bones, indicating potential applications of bisphosphoryl derivatives in diagnostic imaging and possibly in the treatment of bone-related diseases (Holub et al., 2015).

Epoxy Resin Modification

Phosphorus-containing aromatic diamines, including those with phosphoryl groups, are synthesized and characterized for their application in modifying epoxy resins. These modifications aim to enhance the thermal and flame retardant properties of the resins, indicating the utility of bisphosphoryl compounds in materials science and engineering (Jain, Choudhary, & Varma, 2002).

Biodegradation and Environmental Applications

Studies on bisphenol A, a structurally related compound to bisphosphoryl derivatives, highlight the importance of understanding the biodegradation and environmental impact of such chemicals. This research is crucial for assessing the fate of bisphosphoryl compounds in natural and engineered systems, informing potential applications in environmental remediation and pollution control (Kang, Katayama, & Kondo, 2006).

Therapeutic Applications

The synthesis and characterization of metal complexes with bisphosphonate ligands, akin to bisphosphoryl structures, shed light on their potential therapeutic applications. These complexes exhibit promising antitumor activities, highlighting the potential of bisphosphoryl derivatives in developing new chemotherapeutic agents (Pellei et al., 2023).